Cas no 1805561-35-6 (Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate
• CAS No: 1805561-35-6
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4938825
• Update Time: 2025-09-28

Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate

• Inchi： 1S/C12H12F2N2O3/c1-18-10(17)4-8-2-7(5-15)3-9(6-16)11(8)19-12(13)14/h2-3,12H,4,6,16H2,1H3
• InChI Key： CJKZKQPEOSIEOG-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=CC(C#N)=CC=1CC(=O)OC)F

Computed Properties

• Exact Mass: 270.08159857 g/mol
• Monoisotopic Mass: 270.08159857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.3
• Molecular Weight: 270.23

Additional information on Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate

Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate (CAS No. 1805561-35-6): A Comprehensive Overview

Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate, identified by its CAS number 1805561-35-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation and potential therapeutic applications.

The structural features of Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate include a phenyl ring substituted with various functional groups, which contribute to its unique chemical and biological properties. The presence of an amino methyl group, a cyano group, and a difluoromethoxy group on the phenyl ring suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for drug efficacy.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate has been studied for its potential role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to modulate biological pathways makes it an attractive scaffold for medicinal chemists seeking to design next-generation drugs.

One of the key aspects of Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate is its synthetic accessibility. The presence of multiple functional groups provides opportunities for structural modifications, allowing researchers to fine-tune its pharmacological profile. This flexibility is particularly important in drug discovery, where the optimization of lead compounds is essential for achieving desired therapeutic effects.

The difluoromethoxy group in the molecule is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This feature has been observed in numerous drug candidates and is often a critical factor in determining a compound's success in clinical trials. The cyano group also contributes to the compound's overall reactivity, enabling further chemical transformations that can lead to novel derivatives with improved properties.

Recent studies have highlighted the potential of Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate as a scaffold for developing inhibitors targeting specific enzymes involved in disease pathways. For instance, research has suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. The amino methyl group further enhances its potential as a modulator of these enzymatic pathways.

The synthesis of Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and preclinical trials. The ability to produce this compound reliably is crucial for advancing its development into a viable therapeutic agent.

In conclusion, Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)phenylacetate (CAS No. 1805561-35-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in the development of innovative treatments for various diseases.